Cas no 187589-36-2 (Piperazine-2-carbonitrile)

Piperazine-2-carbonitrile structure
Piperazine-2-carbonitrile structure
Product Name:Piperazine-2-carbonitrile
CAS No:187589-36-2
MF:C5H9N3
MW:111.145060300827
MDL:MFCD09263268
CID:92242
PubChem ID:9813119
Update Time:2025-04-18

Piperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Piperazine-2-carbonitrile
    • 2-CYANOPIPERAZINE
    • 2-Piperazinecarbonitrile
    • REF DUPL: 2-Cyanopiperazine
    • 187589-36-2
    • AKOS006312357
    • SB45555
    • BCP14180
    • FXGJYEBAJZLAJX-UHFFFAOYSA-N
    • SB45367
    • FT-0771945
    • DTXSID40431056
    • A813159
    • MFCD09878601
    • AM803423
    • FT-0648159
    • EN300-97088
    • SCHEMBL7071798
    • Piperazine-2-carbonitrile ,98%
    • DB-015951
    • DB-061890
    • DB-061977
    • MDL: MFCD09263268
    • Inchi: 1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2
    • InChI Key: FXGJYEBAJZLAJX-UHFFFAOYSA-N
    • SMILES: N1CCNCC1C#N

Computed Properties

  • Exact Mass: 111.08000
  • Monoisotopic Mass: 111.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 272.0±35.0 ºC (760 Torr),
  • Flash Point: 118.3±25.9 ºC,
  • Solubility: Extremely soluble (1000 g/l) (25 º C),
  • PSA: 47.85000
  • LogP: -0.27102

Piperazine-2-carbonitrile Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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